5-amino-N-(3-methoxyphenyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(3-methoxyphenyl)-1-[[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C22H22N6O4/c1-13-18(25-22(32-13)14-7-9-16(30-2)10-8-14)12-28-20(23)19(26-27-28)21(29)24-15-5-4-6-17(11-15)31-3/h4-11H,12,23H2,1-3H3,(H,24,29)
• InChI Key: QGCYFRLYVNPFPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)OC)CN3C(=C(N=N3)C(=O)NC4=CC(=CC=C4)OC)N
• Molecular Formula: C22H22N6O4
• Molecular Weight: 434.4 g/mol

Description

5-amino-N-(3-methoxyphenyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C22H22N6O4 and its molecular weight is 434.456. The purity is usually 95%.
BenchChem offers high-quality 5-amino-N-(3-methoxyphenyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-amino-N-(3-methoxyphenyl)-1-{[2-(4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Applications

• Synthesis and Biological Activity : Research has been conducted on the synthesis of novel 1,2,4-triazole derivatives, including those structurally related to the specified compound, demonstrating antimicrobial activities. These compounds have been synthesized through various chemical reactions and screened for their effectiveness against a range of microorganisms. The studies have shown that some derivatives possess good to moderate antimicrobial properties, suggesting their potential use in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

• Anticancer Research : Certain derivatives have been synthesized and evaluated for their cytotoxic activity against cancer cell lines, including Ehrlich Ascites Carcinoma (EAC) cells. This line of research aims to explore the anticancer potential of these compounds, contributing to the development of new therapeutic options for cancer treatment (Hassan, Hafez, & Osman, 2014).

Materials Science and Corrosion Inhibition

• Corrosion Inhibition : Research into the application of triazole derivatives for corrosion control has demonstrated the efficacy of these compounds as corrosion inhibitors for mild steel in acidic media. This suggests their potential utility in protecting metals from corrosion, which is significant for various industrial applications. The detailed mechanisms of inhibition and the adsorption behavior of these compounds on metal surfaces have been elucidated, offering insights into their protective properties (Bentiss, Jama, Mernari, Attari, El Kadi, Lebrini, Traisnel, & Lagrenée, 2009).